Cas no 332898-29-0 (1H-indole-3-carboxylic acid,1-(3-fluorobenzoyl)-,methyl ester)

• Product Name: 1H-indole-3-carboxylic acid,1-(3-fluorobenzoyl)-,methyl ester
• CAS No: 332898-29-0
• MF: C₁₇H₁₂FNO₃
• MW: 297.280488014221
• CID: 2184970
• PubChem ID: 2876725
• Update Time: 2025-06-13

1H-indole-3-carboxylic acid,1-(3-fluorobenzoyl)-,methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-indole-3-carboxylic acid,1-(3-fluorobenzoyl)-,methyl ester
• Oprea1_759516
• methyl 1-[(3-fluorophenyl)carbonyl]-1H-indole-3-carboxylate
• Oprea1_057850
• AKOS000605830
• methyl 1-(3-fluorobenzoyl)indole-3-carboxylate
• STK047295
• Methyl 1-(3-fluorobenzoyl)-1H-indole-3-carboxylate
• Methyl1-(3-fluorobenzoyl)-1H-indole-3-carboxylate
• 332898-29-0
• CS-0327769

• MDL： MFCD02633843
• Inchi： 1S/C17H12FNO3/c1-22-17(21)14-10-19(15-8-3-2-7-13(14)15)16(20)11-5-4-6-12(18)9-11/h2-10H,1H3
• InChI Key： QRMYFPCLBUSPIJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(N1C=C(C(=O)OC)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 297.08
• Monoisotopic Mass: 297.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 48.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Benzoylindoles

Additional information on 1H-indole-3-carboxylic acid,1-(3-fluorobenzoyl)-,methyl ester

Comprehensive Overview of 1H-Indole-3-Carboxylic Acid,1-(3-Fluorobenzoyl)-,Methyl Ester (CAS No. 332898-29-0)

1H-Indole-3-carboxylic acid,1-(3-fluorobenzoyl)-,methyl ester (CAS No. 332898-29-0) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This ester derivative of indole-3-carboxylic acid features a 3-fluorobenzoyl substitution, enhancing its reactivity and applicability in targeted synthesis. The compound’s unique structure, combining an indole core with a fluorinated aromatic moiety, makes it a valuable intermediate for drug discovery, particularly in the development of kinase inhibitors and GPCR modulators.

In recent years, the demand for fluorinated indole derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring compounds like 1H-indole-3-carboxylic acid,1-(3-fluorobenzoyl)-,methyl ester for applications in oncology and neurodegenerative disease research. Its CAS No. 332898-29-0 is frequently searched in academic databases, reflecting growing interest in its synthetic pathways and biological activity. The compound’s methyl ester group further improves its solubility, facilitating its use in high-throughput screening assays.

The synthesis of 1H-indole-3-carboxylic acid derivatives often involves multi-step reactions, including Friedel-Crafts acylation and esterification. The introduction of the 3-fluorobenzoyl group is a critical step, as it influences the compound’s electronic properties and binding affinity. Recent publications highlight its role in modulating enzyme activity, particularly in studies related to cancer cell proliferation and inflammatory responses. These findings align with current trends in precision medicine, where small-molecule inhibitors are designed for specific molecular targets.

From an industrial perspective, CAS No. 332898-29-0 is cataloged by major chemical suppliers as a high-purity reference standard. Its stability under ambient conditions and compatibility with common organic solvents make it a practical choice for laboratory use. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity and structural integrity. The compound’s molecular weight (287.27 g/mol) and logP value are also key parameters for researchers optimizing drug-like properties.

Environmental and safety considerations for 1H-indole-3-carboxylic acid,1-(3-fluorobenzoyl)-,methyl ester are well-documented. While not classified as hazardous, standard laboratory precautions (e.g., glove use, ventilation) are recommended. Its fluorinated aromatic component necessitates careful waste disposal to minimize ecological impact. These protocols resonate with the broader scientific community’s emphasis on green chemistry and sustainable practices.

Future research directions for CAS No. 332898-29-0 may explore its utility in photodynamic therapy or as a fluorescence probe, leveraging the indole scaffold’s inherent photophysical properties. Collaborative studies between synthetic chemists and biologists could unlock novel therapeutic applications, addressing unmet medical needs. As the scientific landscape evolves, this compound’s versatility ensures its relevance in cutting-edge research.